Cas no 2228789-25-9 (1-(furan-3-yl)cyclobutan-1-amine)

• Product Name: 1-(furan-3-yl)cyclobutan-1-amine
• CAS No: 2228789-25-9
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6589067
• PubChem ID: 165847338
• Update Time: 2025-07-20

1-(furan-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)cyclobutan-1-amine
• 2228789-25-9
• EN300-1831859

• Inchi： 1S/C8H11NO/c9-8(3-1-4-8)7-2-5-10-6-7/h2,5-6H,1,3-4,9H2
• InChI Key： XAUISIYFWHQRLJ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1(CCC1)N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(furan-3-yl)cyclobutan-1-amine

Recent Advances in the Study of 1-(furan-3-yl)cyclobutan-1-amine (CAS: 2228789-25-9) in Chemical Biology and Pharmaceutical Research

1-(furan-3-yl)cyclobutan-1-amine (CAS: 2228789-25-9) is a structurally unique compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This molecule, characterized by its furan and cyclobutane moieties, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have explored its potential as a modulator of key biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. The compound's distinct chemical structure and functional groups make it a valuable scaffold for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 1-(furan-3-yl)cyclobutan-1-amine derivatives. The study highlighted the compound's ability to selectively bind to serotonin receptors (5-HT_2A and 5-HT_2C), suggesting its potential as a novel therapeutic agent for psychiatric disorders such as depression and schizophrenia. The researchers employed a combination of computational modeling and in vitro assays to elucidate the structure-activity relationship (SAR) of the compound, identifying key modifications that enhance its binding affinity and selectivity.

Another recent study, published in ACS Chemical Neuroscience, focused on the neuroprotective effects of 1-(furan-3-yl)cyclobutan-1-amine in models of neurodegenerative diseases. The findings demonstrated that the compound reduces oxidative stress and inflammation in neuronal cells, potentially through modulation of the Nrf2-ARE pathway. These results underscore the compound's dual role as both a receptor modulator and a cytoprotective agent, positioning it as a multifaceted candidate for further preclinical development.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(furan-3-yl)cyclobutan-1-amine have been reported in Organic Process Research & Development. The study described an optimized catalytic cyclization protocol that improves yield and reduces byproduct formation, addressing previous challenges in large-scale synthesis. This methodological breakthrough is expected to facilitate broader access to the compound for both academic and industrial research.

In summary, 1-(furan-3-yl)cyclobutan-1-amine (CAS: 2228789-25-9) represents a promising lead compound with diverse pharmacological applications. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, highlight its potential as a versatile tool in drug discovery. Future research directions may include further SAR studies, in vivo efficacy assessments, and exploration of its mechanisms of action in additional disease models.